Cas no 80472-85-1 (N-cyclohexyl-n-ethyl-5-(1-phenyltetrazol-5-yl)pentanamide)

• Product name: N-cyclohexyl-n-ethyl-5-(1-phenyltetrazol-5-yl)pentanamide
• CAS No: 80472-85-1
• MF: C₂₀H₂₉N₅O
• MW: 355.47716
• CID: 1803438
• PubChem ID: 3062260

N-cyclohexyl-n-ethyl-5-(1-phenyltetrazol-5-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-n-ethyl-5-(1-phenyltetrazol-5-yl)pentanamide
• N-Cyclohexyl-N-ethyl-1-phenyl-1H-tetrazole-5-pentanamide
• AG-H-23542
• 1H-Tetrazole-5-pentanamide, N-cyclohexyl-N-ethyl-1-phenyl-
• N-Ethyl-N-cyclohexyl-5-(1-phenyl-1,2,3,4-tetrazol-5-yl)valeramide
• AC1MI3AA
• SureCN10678815
• CTK5E7826
• LS-149183
• 80472-85-1
• DTXSID80230348
• SCHEMBL10678815

• Inchi： InChI=1S/C20H29N5O/c1-2-24(17-11-5-3-6-12-17)20(26)16-10-9-15-19-21-22-23-25(19)18-13-7-4-8-14-18/h4,7-8,13-14,17H,2-3,5-6,9-12,15-16H2,1H3
• InChI Key： KEJRVBBZOIUEDA-UHFFFAOYSA-N
• SMILES： CCN(C1CCCCC1)C(=O)CCCCC2=NN=NN2C3=CC=CC=C3

Computed Properties

• Exact Mass: 355.23721057g/mol
• Monoisotopic Mass: 355.23721057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.9Ų